9-Methylheptacosane
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Description
9-Methylheptacosane is a chemical compound with the molecular formula C28H58 . It has a molecular weight of 394.7601 . It is also known by the name Heptacosane, 9-methyl .
Synthesis Analysis
The synthesis of this compound and similar methyl-branched hydrocarbons has been described in scientific literature . The synthesis of 3,7 and 3,9-dimethylheptacosane was achieved using 3-methyl thiophene as the building block, based on a previous method . The synthetic scheme included several steps, such as acylation, reduction, and hydrogenation .Molecular Structure Analysis
The IUPAC Standard InChI for this compound is InChI=1S/C28H58/c1-4-6-8-10-12-13-14-15-16-17-18-19-20-21-23-25-27-28(3)26-24-22-11-9-7-5-2/h28H,4-27H2,1-3H3 . The structure is also available as a 2d Mol file .Future Directions
Properties
CAS No. |
15689-70-0 |
---|---|
Molecular Formula |
C28H58 |
Molecular Weight |
394.8 g/mol |
IUPAC Name |
9-methylheptacosane |
InChI |
InChI=1S/C28H58/c1-4-6-8-10-12-13-14-15-16-17-18-19-20-21-23-25-27-28(3)26-24-22-11-9-7-5-2/h28H,4-27H2,1-3H3 |
InChI Key |
RLCPPUWUVWSWRU-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCCCCCCC(C)CCCCCCCC |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCC(C)CCCCCCCC |
Origin of Product |
United States |
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